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Compound of Interest

Compound Name: Butyldi-1-adamantylphosphine

Cat. No.: B1366389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of modern synthetic chemistry, the choice of ligand can be the determining

factor in the success of a catalytic reaction. Among the pantheon of phosphine ligands,

Butyldi-1-adamantylphosphine, also known as cataCXium® A, has emerged as a

powerhouse for challenging cross-coupling reactions. Its unique combination of steric bulk and

electron-richness makes it an invaluable tool in the synthesis of complex molecules, particularly

in the pharmaceutical and fine chemical industries.[1][2]

This guide provides a comprehensive overview of Butyldi-1-adamantylphosphine, from its

fundamental properties to its practical application in the laboratory. We will delve into the critical

safety and handling procedures required for this air-sensitive compound, and provide detailed,

field-proven insights into its use in key catalytic transformations.

Understanding Butyldi-1-adamantylphosphine: A
Profile
Butyldi-1-adamantylphosphine is a white to yellow crystalline solid characterized by two

bulky adamantyl groups and a butyl group attached to a central phosphorus atom.[3][4] This

structure is not merely an academic curiosity; it is the very source of the ligand's exceptional

catalytic activity.

Table 1: Physicochemical Properties of Butyldi-1-adamantylphosphine
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Property Value Reference(s)

CAS Number 321921-71-5 [5]

Molecular Formula C₂₄H₃₉P [5]

Molecular Weight 358.54 g/mol [5]

Appearance
White to yellow crystalline

powder
[3][4]

Melting Point 100-110 °C [1][3]

Boiling Point ~449.6 °C (Predicted) [3]

Sensitivity Air-sensitive [3]

The two adamantyl moieties create a sterically demanding environment around the phosphorus

atom. This bulk facilitates the reductive elimination step in the catalytic cycle of cross-coupling

reactions and helps to stabilize the active palladium(0) species, preventing the formation of

inactive palladium black. The butyl group, being an alkyl substituent, enhances the electron-

donating ability of the phosphine, which in turn promotes the initial oxidative addition of the aryl

halide to the palladium center. This synergistic interplay of sterics and electronics is the key to

its efficacy in coupling even challenging substrates like aryl chlorides.[1]

Safety and Handling: A Self-Validating System of
Precaution
The utility of Butyldi-1-adamantylphosphine is intrinsically linked to its reactivity, which

necessitates stringent safety and handling protocols. The primary hazard associated with this

compound is its air-sensitive nature.[3] Exposure to atmospheric oxygen can lead to the

formation of the corresponding phosphine oxide, rendering the ligand inactive. While specific

toxicological data for Butyldi-1-adamantylphosphine is largely unavailable in public literature,

the general class of organophosphorus compounds warrants cautious handling.[6][7]

Therefore, a conservative approach, treating the compound as potentially hazardous upon

inhalation, ingestion, or skin contact, is mandatory.

Personal Protective Equipment (PPE)
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A robust PPE regimen is the first line of defense.

Eye Protection: Wear tightly fitting safety goggles or a face shield.[6]

Hand Protection: Use chemical-impermeable gloves (e.g., nitrile).

Body Protection: A lab coat is essential. For larger quantities or when there is a risk of

splashing, consider a chemical-resistant apron or suit.[6]

Respiratory Protection: Work in a well-ventilated area, preferably a fume hood. If dusts are

generated and engineering controls are insufficient, a full-face respirator with an appropriate

particulate filter is recommended.[6][7]

Storage and Handling of an Air-Sensitive Compound
The core principle for handling Butyldi-1-adamantylphosphine is the strict exclusion of air

and moisture. This is achieved through the use of inert atmospheres, typically nitrogen or

argon.

Storage: Store the compound in a tightly sealed container under an inert gas.[7] A desiccator or

a glovebox is the ideal storage environment. It should be kept in a cool, dry place away from

oxidizing agents and acids.[7]

Handling: All manipulations of solid Butyldi-1-adamantylphosphine should be performed in a

glovebox. If a glovebox is not available, Schlenk line techniques are a viable alternative for

handling solutions of the ligand.

Caption: Workflow for handling air-sensitive Butyldi-1-adamantylphosphine.

First Aid and Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is crucial.

Table 2: First Aid Measures for Butyldi-1-adamantylphosphine Exposure
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. Seek

immediate medical attention.

[7]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin area with

plenty of water and soap. Seek

medical attention if irritation

persists.

[7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[7]

Spill Response: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill

with a dry, inert absorbent material (e.g., sand, vermiculite). Carefully collect the material into a

sealed container for proper disposal. Avoid generating dust.[7]

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.[6]

Water may be ineffective. Firefighters should wear self-contained breathing apparatus.[7]

Hazardous decomposition products include carbon oxides and phosphorus oxides.[7]

Disposal
Dispose of Butyldi-1-adamantylphosphine and its containers in accordance with local, state,

and federal regulations. Do not allow the product to enter drains.[7] Contaminated packaging

should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[8]
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Application in Catalysis: Proven Protocols for
Success
Butyldi-1-adamantylphosphine has proven its mettle in a variety of palladium-catalyzed

cross-coupling reactions. Its ability to promote reactions with high efficiency and selectivity

makes it a preferred ligand for the synthesis of pharmaceuticals and other high-value

chemicals.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. The use of Butyldi-1-
adamantylphosphine is particularly advantageous for coupling unreactive aryl chlorides.

Experimental Protocol: Suzuki-Miyaura Coupling of an Aryl Chloride with an Arylboronic Acid

Reaction Setup: In a glovebox, add the aryl chloride (1.0 mmol), arylboronic acid (1.2 mmol),

a suitable palladium source (e.g., Pd(OAc)₂, 1-2 mol%), Butyldi-1-adamantylphosphine (2-

4 mol%), and a base (e.g., K₃PO₄, 2.0 mmol) to a dry Schlenk tube equipped with a

magnetic stir bar.

Solvent Addition: Add a degassed solvent (e.g., toluene, 1,4-dioxane, or t-BuOH/water

mixture, 5 mL) to the Schlenk tube.

Reaction: Seal the Schlenk tube and remove it from the glovebox. Heat the reaction mixture

with vigorous stirring at the appropriate temperature (typically 80-110 °C) and monitor the

reaction progress by TLC or GC-MS.

Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an

organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer

over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel.
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Click to download full resolution via product page

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination
The formation of C-N bonds via Buchwald-Hartwig amination is another area where Butyldi-1-
adamantylphosphine excels, particularly with less reactive aryl chlorides and a wide range of

amines.

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Chloride

Reaction Setup: In a glovebox, charge a dry Schlenk tube with a palladium precursor (e.g.,

Pd₂(dba)₃, 1-2 mol%), Butyldi-1-adamantylphosphine (2-4 mol%), and a strong base (e.g.,

NaOᵗBu, 1.4 mmol).

Reagent Addition: Add the aryl chloride (1.0 mmol) and the amine (1.2 mmol) to the Schlenk

tube.

Solvent and Reaction: Add degassed toluene (5 mL), seal the tube, and remove it from the

glovebox. Heat the reaction mixture with stirring (typically at 80-110 °C) until the starting

material is consumed (monitored by TLC or GC-MS).
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Work-up and Purification: After cooling to room temperature, quench the reaction with

saturated aqueous NH₄Cl. Extract the product with an organic solvent, wash the combined

organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash

chromatography.

Heck Reaction
Butyldi-1-adamantylphosphine is also an effective ligand for the Heck reaction, the

palladium-catalyzed vinylation of aryl halides.

Experimental Protocol: Heck Reaction of an Aryl Bromide

Reaction Setup: To a Schlenk tube, add the aryl bromide (1.0 mmol), the alkene (1.5 mmol),

a palladium source (e.g., Pd(OAc)₂, 1-2 mol%), Butyldi-1-adamantylphosphine (2-4

mol%), and a base (e.g., Et₃N, 2.0 mmol).

Solvent and Reaction: Add a degassed solvent such as DMF or NMP (5 mL). Seal the tube

and heat with stirring (typically at 100-140 °C). Monitor the reaction's progress.

Work-up and Purification: Once complete, cool the reaction mixture, dilute with water, and

extract with an appropriate organic solvent. Wash the organic phase, dry it, and remove the

solvent under vacuum. Purify the product by column chromatography or recrystallization.

Conclusion: A Ligand of Choice for Modern
Synthesis
Butyldi-1-adamantylphosphine has firmly established itself as a ligand of choice for a range

of palladium-catalyzed cross-coupling reactions that are pivotal in drug discovery and

development. Its unique structural features translate into tangible benefits in the laboratory:

higher yields, broader substrate scope, and often milder reaction conditions. However, its

effective use is predicated on a thorough understanding and strict adherence to safety and

handling protocols for air-sensitive materials. By following the guidelines and protocols outlined

in this guide, researchers can safely and effectively harness the full potential of this exceptional

ligand to accelerate their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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